molecular formula C18H24N2O4S B8752751 6-(5-(Dimethylamino)naphthalene-1-sulfonamido)hexanoic acid

6-(5-(Dimethylamino)naphthalene-1-sulfonamido)hexanoic acid

Cat. No.: B8752751
M. Wt: 364.5 g/mol
InChI Key: GDDXNKVUNINOBA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(5-(Dimethylamino)naphthalene-1-sulfonamido)hexanoic acid is a useful research compound. Its molecular formula is C18H24N2O4S and its molecular weight is 364.5 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H24N2O4S

Molecular Weight

364.5 g/mol

IUPAC Name

6-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]hexanoic acid

InChI

InChI=1S/C18H24N2O4S/c1-20(2)16-10-6-9-15-14(16)8-7-11-17(15)25(23,24)19-13-5-3-4-12-18(21)22/h6-11,19H,3-5,12-13H2,1-2H3,(H,21,22)

InChI Key

GDDXNKVUNINOBA-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1=CC=CC2=C1C=CC=C2S(=O)(=O)NCCCCCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 6-aminohexanoic acid (1.5 g, 11.4 mmol) in 1 M NaHCO3 (45 as added 5-(dimethylamino)naphthalene-1-sulfonyl chloride (0.63 g, 2.33 mmol) in acetone (10 mL) and triethylamine (2 mL). The solution was stirred for 1 h, acidified to pH 3 with 2 N HCl, extracted with ethyl acetate (3×15 mL). The organic layer was washed with water (15 mL) and brine (15 mL), dried over Na2SO4. The solvent was evaporated and purified by flash chromatography using CH2Cl2-MeOH to afford 6-(5-dimethylaminonaphthalene-1-sulfonamido)hexanoic acid as a green sticky oil (0.76 g, 92%). 1H NMR (CDCl3, 400 MHz) δ 10.66 (br, 1H), 8.46 (d, 1H, J=8.4 Hz), 8.33 (d, 1H, J=8.4 Hz), 8.19 (d, 1H, J=7.2 Hz), 7.44 (m, 2H), 7.09 (d, 1H, J=7.6 Hz), 5.66 (br, 1H), 2.85 (m, 2H), 2.79 (s, 6H), 2.08 (t, 2H, J=8.8, 7.6 Hz), 1.32 (m, 4H), 1.12 (m, 2H); 13C NMR (100 MHz) δ 179.29, 151.67, 135.03, 130.18, 129.72, 129.58, 129.25, 128.26, 123.16, 119.01, 115.20, 45.30, 42.88, 33.98, 29.07, 25.74, 24.01.
Quantity
1.5 g
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reactant
Reaction Step One
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0.63 g
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reactant
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0 (± 1) mol
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solvent
Reaction Step One
Quantity
10 mL
Type
solvent
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Quantity
2 mL
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solvent
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Reaction Step Two

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